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Compound of Interest

Compound Name: Norcamphor

Cat. No.: B056629 Get Quote

Introduction

Norcamphor, a bicyclic ketone, serves as a crucial building block in organic synthesis and

holds significant importance in the fields of medicinal chemistry and materials science. This

technical guide provides an in-depth overview of norcamphor, including its chemical and

physical properties, detailed experimental protocols for its synthesis, and its applications in

drug development, with a focus on its role as a scaffold for novel therapeutic agents. This

document is intended for researchers, scientists, and professionals in drug development

seeking comprehensive technical information on this versatile compound.

Core Chemical and Physical Properties
Norcamphor, systematically named bicyclo[2.2.1]heptan-2-one, is a colorless to white

crystalline solid.[1][2] Its molecular formula is C₇H₁₀O, and its CAS number is 497-38-1.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for norcamphor.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 497-38-1 [2]

Molecular Formula C₇H₁₀O [2]

Molecular Weight 110.15 g/mol

IUPAC Name Bicyclo[2.2.1]heptan-2-one [2]

Synonyms 2-Norbornanone, Norcampher [1][3]

Table 2: Physicochemical Properties

Property Value Reference

Appearance
Colorless to white adhering

crystals
[3]

Melting Point 93-96 °C [2][3]

Boiling Point 168-172 °C [2][3]

Flash Point 33 °C (91.4 °F) - closed cup

Solubility
Insoluble in water; Soluble in

methanol.
[4]

Vapor Pressure
2.09 mmHg @ 20 °C

(estimated)
[5]

Table 3: Safety and Toxicity Data

| Property | Value | Reference | | --- | --- | | Hazard Class | 4.1 (Flammable solid) | | | Signal

Word | Danger | | | Hazard Statements | H228: Flammable solid | | | LD50 (intravenous, mouse)

| 180 mg/kg |[3] |

Spectroscopic Data
¹H NMR: The proton NMR spectrum of norcamphor displays characteristic signals for its

bicyclic structure. A complete analysis of the proton nuclear magnetic resonance of
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norcamphor has been conducted, providing detailed insights into its structure.[6]

¹³C NMR: The carbon-13 NMR spectrum of norcamphor has been assigned, with the carbonyl

carbon appearing significantly downfield.[7][8]

FTIR Spectroscopy: The infrared spectrum of norcamphor shows a strong absorption band

characteristic of the carbonyl (C=O) stretching vibration.[9][10][11] The typical assignments for

key peaks are in the regions of 2970-2860 cm⁻¹ for C-H stretching and around 1740 cm⁻¹ for

the C=O stretch.[12][13]

Experimental Protocols
Synthesis of Norcamphor via Oxidation of 2-exo-
Norbornyl Formate
This procedure details the synthesis of norcamphor from norbornene via the formation and

subsequent oxidation of 2-exo-norbornyl formate.[14]

Part A: Preparation of 2-exo-Norbornyl Formate

Reaction Setup: In a 2-liter round-bottomed flask equipped with a condenser, add 400 g

(4.25 moles) of norbornene to approximately 800 g (17.4 moles) of 98-100% formic acid.[14]

Reflux: Heat the mixture to a boil and maintain reflux for 4 hours.[14]

Purification: After cooling, arrange the flask for distillation using a 30-cm Vigreux column.

Remove the excess formic acid under reduced pressure. Continue the distillation to collect

the 2-exo-norbornyl formate.[14]

Part B: Oxidation to Norcamphor

Reaction Setup: In a 5-liter three-necked flask equipped with a thermometer, stirrer, and a

dropping funnel, dissolve 510 g (3.64 moles) of 2-exo-norbornyl formate in 1.5 L of reagent-

grade acetone. Cool the flask in an ice bath.[14]

Oxidation: Prepare an 8N chromic acid solution. Add the oxidant dropwise to the acetone

solution, maintaining the reaction temperature between 20-30 °C. The completion of the

reaction is indicated by the persistence of a brownish-orange color.[14]
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Workup: Add a slight excess of the oxidant and stir the solution overnight at room

temperature.[14] The product can then be isolated and purified by distillation.[14]

Purification of Norcamphor
Norcamphor can be purified by crystallization from water followed by sublimation in vacuo.[3]

For higher purity, low-temperature recrystallization from pentane can be employed.[15]

Dissolution: Dissolve the crude norcamphor in a minimal amount of a suitable solvent (e.g.,

pentane) at room temperature.[15]

Crystallization: Slowly cool the solution to -78 °C using a dry ice/acetone bath to induce

crystallization.[15]

Isolation: Isolate the crystals by filtration and wash with cold pentane.[15]

Drying: Dry the purified crystals under vacuum to remove residual solvent.

Applications in Drug Development
Norcamphor's rigid bicyclic scaffold makes it an attractive starting material for the synthesis of

complex molecules with potential therapeutic applications.

Norcamphor Derivatives as NMDA Receptor Antagonists
Derivatives of norcamphor have been designed and synthesized as noncompetitive

antagonists of the N-methyl-D-aspartate (NMDA) receptor.[16] These compounds are being

investigated as potential treatments for neurodegenerative diseases.[16] The synthetic pathway

generally involves the reaction of norcamphor with a Grignard reagent to introduce a phenyl

group, followed by further modifications to yield the target N-substituted bicyclo[2.2.1]heptan-2-

amines.[16]

Biological Interactions and Signaling Pathways
Metabolism by Cytochrome P450cam
Norcamphor is a known substrate for cytochrome P450cam, a bacterial monooxygenase. The

enzyme catalyzes the stereoselective hydroxylation of norcamphor.[17] The hydroxylation of
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(1R)-norcamphor primarily occurs at the 5-position, while (1S)-norcamphor is preferentially

hydroxylated at the 6-position.[17]

Below is a diagram illustrating the general catalytic cycle of cytochrome P450 enzymes, which

is applicable to the metabolism of norcamphor.
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Caption: Catalytic cycle of cytochrome P450 showing the metabolism of norcamphor.

Experimental Workflow: Synthesis of Norcamphor
Derivative
The following diagram outlines a typical experimental workflow for the synthesis of a

norcamphor-based derivative.
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Caption: A generalized workflow for the synthesis of norcamphor derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. Norcamphor - Wikipedia [en.wikipedia.org]

3. NORCAMPHOR | 497-38-1 [chemicalbook.com]

4. Norcamphor, 98+% | Fisher Scientific [fishersci.ca]

5. norcamphor, 497-38-1 [thegoodscentscompany.com]

6. pubs.acs.org [pubs.acs.org]

7. NORCAMPHOR(497-38-1) 13C NMR [m.chemicalbook.com]

8. researchgate.net [researchgate.net]

9. rjb.ro [rjb.ro]

10. ejournal.upi.edu [ejournal.upi.edu]

11. FTIR and Raman Spectroscopic Investigations of a Norfloxacin/Carbopol934 Polymeric
Suspension - PMC [pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. Organic Syntheses Procedure [orgsyn.org]

15. Organic Syntheses Procedure [orgsyn.org]

16. Syntheses and Pharmacological Evaluations of Novel N-substituted Bicyclo-heptan-2-
amines at NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]

17. Stereoselective hydroxylation of norcamphor by cytochrome P450cam. Experimental
verification of molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Norcamphor: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056629#norcamphor-cas-number-and-molecular-
formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b056629?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL0149106&productDescription=NORCAMPHOR+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Norcamphor
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9304174.htm
https://www.fishersci.ca/shop/products/norcamphor-98-thermo-scientific/p-7043592
https://www.thegoodscentscompany.com/data/rw1136071.html
https://pubs.acs.org/doi/10.1021/ja00827a019
https://m.chemicalbook.com/SpectrumEN_497-38-1_13CNMR.htm
https://www.researchgate.net/publication/233367910_Enantiomeric_Differentiation_of_Oxygenated_Bicyclo221heptane_Derivatives_by_13C_NMR_Spectroscopy_Using_Ybhfc3
https://www.rjb.ro/articles/192/art%2006%20Ramamurthy%20doc.pdf
https://ejournal.upi.edu/index.php/ijost/article/download/15806/pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483523/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3483523/
https://www.researchgate.net/publication/377271800_How_to_Read_and_Interpret_FTIR_Spectroscope_of_Organic_Material
https://www.researchgate.net/figure/FT-IR-peaks-assignment-as-function-of-peak-position_tbl2_276119461
http://orgsyn.org/demo.aspx?prep=cv5p0852
http://orgsyn.org/demo.aspx?prep=v93p0245
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115441/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3115441/
https://pubmed.ncbi.nlm.nih.gov/7890644/
https://pubmed.ncbi.nlm.nih.gov/7890644/
https://www.benchchem.com/product/b056629#norcamphor-cas-number-and-molecular-formula
https://www.benchchem.com/product/b056629#norcamphor-cas-number-and-molecular-formula
https://www.benchchem.com/product/b056629#norcamphor-cas-number-and-molecular-formula
https://www.benchchem.com/product/b056629#norcamphor-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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